Cas no 28832-11-3 (acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol)

acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol structure
28832-11-3 structure
Product Name:acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
CAS No:28832-11-3
MF:C24H48N2O3
MW:412.649527549744
CID:269613
PubChem ID:161615
Update Time:2025-04-19

acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • acetic acid
    • 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
    • 1H-Imidazole-1-ethanol, 2-heptadecyl-4,5-dihydro-, acetate (1:1)
    • 1H-Imidazole-1-ethanol, 2-heptadecyl-4,5-dihydro-, monoacetate (salt)
    • 2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethanol acetate (1:1)
    • 2-Heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium acetate
    • SCHEMBL11640776
    • EINECS 249-263-5
    • DTXSID501014879
    • 2-(2-Heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethanol acetate
    • 28832-11-3
    • acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
    • Inchi: 1S/C22H44N2O.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22)20-21-25;1-2(3)4/h25H,2-21H2,1H3;1H3,(H,3,4)
    • InChI Key: KFLYRIQQUDKDNM-UHFFFAOYSA-N
    • SMILES: OCCN1CCN=C1CCCCCCCCCCCCCCCCC.OC(C)=O

Computed Properties

  • Exact Mass: 412.36674
  • Monoisotopic Mass: 412.366
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 18
  • Complexity: 348
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.1Ų

Experimental Properties

  • Boiling Point: 489°Cat760mmHg
  • Flash Point: 249.5°C
  • PSA: 77.16
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